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Compound of Interest

Compound Name: 4-Methoxybenzoic Acid

Cat. No.: B377111

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 4-
Methoxybenzoic acid (p-Anisic acid), a compound widely used in the synthesis of
pharmaceuticals, fragrances, and other complex organic molecules. Adherence to rigorous
safety protocols is essential when working with this chemical to ensure personnel safety and
prevent environmental contamination. This document outlines the known hazards, exposure
controls, and emergency procedures, supported by available toxicological data and
experimental methodologies.

Chemical and Physical Properties

4-Methoxybenzoic acid is a white to light cream-colored crystalline solid.[1][2] It is
characterized by its low water solubility and stability under normal laboratory conditions.[2][3] A
summary of its key physical and chemical properties is provided in Table 1.
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Property Value Reference(s)
Synonyms p-Anisic acid, Draconic acid [4]
CAS Number 100-09-4
Molecular Formula CsHsOs
Molecular Weight 152.15 g/mol
Appearance Light cream powder/solid
Odor Odorless
Melting Point 181 - 186 °C (357.8 - 366.8 °F)
Boiling Point 275 °C (527 °F) at 760 mmHg
Flash Point 185 °C (365 °F)

Insoluble in cold water; soluble
Solubility in alcohol, ether, and ethyl

acetate.
pH 3-4 (saturated solution)
Stability Stable under normal

conditions.

Hazard Identification and GHS Classification

4-Methoxybenzoic acid is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to ingestion and irritation of the skin, eyes, and respiratory tract.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation.

Specific Target Organ Toxicity - H335: May cause respiratory

Category 3

Single Exposure

irritation.

Signal Word: Warning
Hazard Pictograms:
o lwualt text

Precautionary Statements:

Prevention: P261, P264, P280

Response: P305+P351+P338

Toxicological Data

Toxicological studies have been conducted to determine the acute toxicity and irritation

Storage: Store in a well-ventilated place. Keep container tightly closed.

Disposal: Dispose of contents/container to an approved waste disposal plant.

potential of 4-Methoxybenzoic acid. A summary of the available quantitative data is presented

in Table 2.
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Classificati Reference(s

Test Species Route Result
on )
Acute Oral
Toxicity Rat (male) Oral > 5000 mg/kg  Not Classified
(LD50)
] o ) No skin o
Skin Irritation Rabbit Dermal S Non-irritant
irritation (24h)
I : No eye -
Eye Irritation Rabbit Ocular o Non-irritant
irritation
Mutagenicity E. coli/S. ] ) Non-
] ] In vitro Negative )
(Ames Test) typhimurium mutagenic

Experimental Protocols

Detailed experimental protocols for the toxicological evaluation of 4-Methoxybenzoic acid are
not always publicly available. However, the studies generally adhere to internationally
recognized guidelines, such as those established by the Organisation for Economic Co-
operation and Development (OECD). The following sections describe the general
methodologies for the key toxicological endpoints.

Acute Oral Toxicity (OECD 401)

The acute oral toxicity of 4-Methoxybenzoic acid was assessed in a limit test.

o Objective: To determine the acute lethal dose (LD50) of a substance when administered
orally.

o Test System: Male Sprague-Dawley rats.
o Methodology:

o Asingle dose of 5000 mg/kg body weight was administered by oral gavage to a group of
male rats.
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o The animals were observed for mortality, clinical signs of toxicity, and changes in body
weight for 14 days.

o A gross necropsy was performed on all animals at the end of the observation period.

» Results for 4-Methoxybenzoic acid: No mortality or significant signs of toxicity were
observed at the 5000 mg/kg dose level.

Dermal Irritation (OECD 404)

The potential of 4-Methoxybenzoic acid to cause skin irritation was evaluated in rabbits.

o Objective: To assess the potential of a substance to cause irritation or corrosion to the skin.
o Test System: New Zealand White rabbits.

e Methodology:

o A 0.5 g sample of the test substance was applied to a small area of shaved skin on the
back of each rabbit.

o The application site was covered with a semi-occlusive dressing for a 4-hour exposure
period.

o After exposure, the dressing and any residual test substance were removed.

o The skin was examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal.

o Results for 4-Methoxybenzoic acid: No signs of dermal irritation were observed in any of
the tested animals. The primary irritation index was calculated to be 0.0.

Eye Irritation (OECD 405)

The potential for 4-Methoxybenzoic acid to cause eye irritation was evaluated in rabbits.
» Objective: To assess the potential of a substance to cause irritation or corrosion to the eyes.

o Test System: New Zealand White rabbits.
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o Methodology:

o Asingle dose of 0.1 mL (approximately 43 mg) of the test substance was instilled into the
conjunctival sac of one eye of each rabbit.

o The other eye remained untreated and served as a control.

o The eyes were examined for corneal opacity, iritis, and conjunctival redness and chemosis
(swelling) at 1, 24, 48, and 72 hours, and up to 8 days post-instillation.

o Results for 4-Methoxybenzoic acid: The substance produced minimal conjunctival irritation
which resolved by day 8. It was classified as "minimally irritating" to the eye.

Bacterial Reverse Mutation Test (Ames Test) (OECD 471)

The mutagenic potential of 4-Methoxybenzoic acid was assessed using the Ames test.

o Objective: To evaluate the potential of a substance to induce gene mutations in bacteria.
o Test System:Salmonella typhimurium and Escherichia coli strains.

e Methodology:

o The tester strains, which are auxotrophic for a specific amino acid (histidine for S.
typhimurium and tryptophan for E. coli), were exposed to various concentrations of 4-
Methoxybenzoic acid.

o The exposure was conducted both with and without an exogenous metabolic activation
system (S9 fraction from rat liver) to mimic mammalian metabolism.

o The bacteria were plated on a minimal agar medium lacking the required amino acid.

o The number of revertant colonies (colonies that have mutated back to a prototrophic state
and can synthesize the amino acid) was counted after a suitable incubation period.

e Results for 4-Methoxybenzoic acid: The test was negative, indicating that 4-
Methoxybenzoic acid did not induce mutations in the bacterial strains tested.
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Signaling and Metabolic Pathways
Cytochrome P450 Metabolism

4-Methoxybenzoic acid is known to be a substrate for cytochrome P450 (CYP) enzymes.
Specifically, it undergoes O-demethylation, a common metabolic pathway for xenobiotics. This
process is catalyzed by enzymes such as CYP199A4, which efficiently removes the methyl
group from the methoxy substituent. The reaction proceeds via the formation of a hemiacetal
intermediate, which then spontaneously decomposes to yield 4-hydroxybenzoic acid and
formaldehyde.

Metabolic Pathway of 4-Methoxybenzoic Acid
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Click to download full resolution via product page

Metabolic demethylation of 4-Methoxybenzoic acid.

Akt/NF-kB Signaling Pathway (Derivative Compound)
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While direct evidence for 4-Methoxybenzoic acid's effect on the Akt/NF-kB signaling pathway
is limited, a derivative, 4-hydroxy-3-methoxybenzoic acid methyl ester (HMBME), has been
shown to target this pathway in prostate cancer cells. This pathway is crucial for cell survival
and proliferation, and its inhibition can lead to apoptosis (programmed cell death). HMBME was
found to reduce the levels of phosphorylated (active) Akt and inhibit its kinase activity, which in
turn suppressed the transcriptional activity of NF-kB.

Akt/NF-kB Survival Pathway (Inhibition by HMBME)

4-hydroxy-3-methoxybenzoic
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Inhibition of the Akt/NF-kB pathway by a derivative.

Safety and Handling Precautions
Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust.

o Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following are
general recommendations:

o Eye/Face Protection: Wear chemical safety goggles or glasses with side shields conforming
to EN166 (EU) or NIOSH (US) standards.

o Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile rubber).

» Respiratory Protection: If dust is generated and engineering controls are insufficient, use a
NIOSH-approved N95 (US) or P2/P3 (EU) particulate respirator.
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Safe Handling Workflow

Start: Handling
4-Methoxybenzoic Acid

Conduct Risk Assessment

Implement Engineering Controls
(Fume Hood, Ventilation)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle Compound
(Weighing, Transferring)

Follow Spill Cleanup
Procedure

Dispose of Waste
(Follow Regulations)

End of Procedure

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b377111?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b377111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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